Cas no 2060053-91-8 (N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2060053-91-8
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD30488915
• CID: 5154113
• PubChem ID: 125450262
• Update Time: 2025-06-09

N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(4-fluoro-3-methylphenyl)-1-methyl-
• N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD30488915
• Inchi： 1S/C11H12FN3/c1-8-5-9(3-4-11(8)12)14-10-6-13-15(2)7-10/h3-7,14H,1-2H3
• InChI Key： SHRCALMVXOOKGU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2=CC=C(F)C(C)=C2)C=N1

Additional information on N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2060053-91-8)

N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2060053-91-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine incorporates a pyrazole core substituted with a 4-fluoro-3-methylphenyl group and a methylamino moiety at the 4-position of the pyrazole ring. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The presence of the fluoro substituent in particular has been associated with enhanced metabolic stability and improved pharmacokinetic profiles, making such derivatives attractive for drug development.

The synthesis of N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the condensation of appropriate precursors to form the pyrazole core. Subsequent functionalization steps are then employed to introduce the 4-fluoro-3-methylphenyl group and the methylamino substituent. The precise synthetic route can vary depending on the specific requirements of the intended application, but modern methodologies often emphasize efficiency, yield optimization, and green chemistry principles.

The pharmacological properties of N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine have been extensively studied in recent research endeavors. Preclinical studies have demonstrated that this compound exhibits notable activity against various disease targets, including enzymes and receptors involved in cancer progression. The methylamino group at the 4-position of the pyrazole ring is particularly important, as it contributes to the molecule's binding affinity and interaction with biological targets.

In addition to its potential as an anticancer agent, N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing drugs targeting neurological disorders, where precise molecular interactions are crucial for efficacy. The fluorine atom's electronic properties also contribute to the compound's ability to cross the blood-brain barrier, which is essential for many central nervous system therapies.

The impact of fluorine substitution on the pharmacological properties of pyrazole derivatives cannot be overstated. Fluorine atoms can influence metabolic stability, lipophilicity, and binding affinity, all of which are critical factors in drug design. In N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine, the fluorine atom at the 4-position enhances these characteristics, making it a more potent and selective therapeutic agent compared to its non-fluorinated counterparts.

Ongoing research continues to explore new applications for N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine, particularly in personalized medicine and targeted therapy strategies. Advances in computational chemistry and high-throughput screening techniques have accelerated the discovery process, allowing researchers to rapidly assess the potential of this compound against various disease models. These efforts are part of a broader trend toward developing more effective and tailored treatments for complex medical conditions.

The development of novel pharmaceuticals relies heavily on collaboration between synthetic chemists, biologists, and clinicians. N-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine, with its well-defined structure and demonstrated biological activity, serves as an excellent example of how interdisciplinary approaches can lead to breakthroughs in drug discovery. By leveraging cutting-edge technologies and innovative synthetic methodologies, researchers are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, N-(4-fluoro-3-methylphenyl-)